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Compound Name: Glucagon-like peptide II

CAS No.: 89750-15-2

Cat. No.: B612670 Get Quote

Glucagon-Like Peptide-2 (GLP-2) is a 33-amino acid proglucagon-derived peptide co-secreted

with GLP-1 by intestinal L-cells.[1][2] While critical for intestinal crypt cell proliferation and

nutrient absorption, its quantification is notoriously difficult due to its rapid degradation. The

bioactive form, GLP-2 (1-33), has a circulating half-life of approximately 7 minutes in humans

before Dipeptidyl Peptidase-IV (DPP-IV) cleaves the N-terminal histidine-alanine dipeptide,

resulting in the inactive GLP-2 (3-33).[1]

Crucial Distinction: Most commercial "Total GLP-2" kits detect both the active (1-33) and

inactive (3-33) forms using antibodies targeting the mid-region or C-terminus. For

pharmacokinetic (PK) or metabolic activity studies, a specific "Bioactive GLP-2" assay targeting

the N-terminus is required. This protocol details the rigorous pre-analytical and analytical steps

necessary to preserve and quantify endogenous GLP-2.

Part 1: The Biological Context & Assay Selection
Understanding the degradation pathway is essential for interpreting ELISA results. If you

measure "Total GLP-2" in a sample without DPP-IV inhibitors, you are likely measuring a pool

of predominantly inactive peptide.

Figure 1: GLP-2 Degradation Pathway & Antibody
Targeting
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Caption: Biological fate of GLP-2. DPP-IV rapidly converts bioactive GLP-2 (1-33) to inactive

(3-33).

Part 2: Pre-Analytical Protocol (The "Make or Break"
Step)
Senior Scientist Note:90% of failed GLP-2 assays are due to improper sample collection, not

the ELISA kit itself. The degradation happens in the tube before it ever reaches the lab bench.

Required Materials
Collection Tubes: Pre-chilled K2EDTA or K3EDTA tubes (avoid Heparin if possible, as it can

interfere with some antibody binding).

DPP-IV Inhibitor: Diprotin A or commercial DPP-IV inhibitor cocktail (Must be added

immediately).

Protease Inhibitor: Aprotinin (Trasylol) – recommended to prevent general proteolysis.

Centrifuge: Refrigerated (4°C).

Sample Collection Workflow
Preparation: Pre-chill collection tubes on wet ice. Add DPP-IV inhibitor (final conc. 50 µM)

and Aprotinin (500 KIU/mL) to the empty tube before drawing blood.

Alternative: Use specialized tubes like BD P800, which contain a pre-formulated cocktail of

protease, esterase, and DPP-IV inhibitors.
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Draw: Collect whole blood and invert gently 5-8 times to mix with inhibitors. Do not vortex.

Incubation: Keep on ice immediately. Do not leave at room temperature for >5 minutes.

Separation: Centrifuge at 1,000 x g for 15 minutes at 4°C within 30 minutes of collection.

Storage: Transfer plasma to pre-chilled polypropylene tubes. Flash freeze in liquid nitrogen

or dry ice/ethanol bath. Store at -80°C.

Caution: Avoid freeze-thaw cycles.[3][4][5][6] Aliquot samples (e.g., 200 µL) to avoid

thawing the master stock.

Part 3: Detailed ELISA Protocol (Sandwich Format)
Assay Type: Quantitative Sandwich Enzyme Immunoassay Target: Human/Rat/Mouse GLP-2

(High homology allows some cross-species reactivity, but verify with kit insert). Sensitivity:

Typically 10–20 pg/mL (Required for fasting samples).

Reagent Preparation
Wash Buffer: Dilute 20x concentrate with deionized water. Note: If crystals have formed in

the concentrate, warm to room temperature (RT) to dissolve.

Standards: Reconstitute lyophilized GLP-2 standard with the kit-specific buffer. Perform 1:2

or 1:3 serial dilutions.

Critical: Do not shake vigorously. Peptides stick to plastic. Use low-binding tubes and mix

by gentle inversion or pipetting.

Biotinylated Detection Antibody: Dilute within 15 minutes of use.

Step-by-Step Methodology
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Step Action
Senior Scientist Insight
(The "Why")

1. Plate Prep

Allow pre-coated plate to

equilibrate to RT (approx. 30

min).

Opening a cold plate causes

condensation in the wells,

which alters protein binding

kinetics and optical density

(OD).

2. Blocking
(If not pre-blocked) Add 300 µL

Blocking Buffer. Incubate 1 hr.

Essential to prevent non-

specific binding of the

detection antibody to the

plastic, which causes high

background.

3. Sample Addition
Add 100 µL of Standard or

Sample to wells.

Reverse pipetting is

recommended here.[2] It

improves precision for viscous

plasma and prevents bubble

formation.

4. Primary Incubation

Cover with adhesive strip.

Incubate Overnight (16-18h) at

4°C with gentle shaking.

Crucial: For low-abundance

peptides like GLP-2, kinetic

equilibrium is reached slowly.

Overnight cold incubation

significantly increases

sensitivity compared to 2h at

RT.

5. Wash I
Aspirate and wash 5 times with

300 µL Wash Buffer.

Automated washers are best. If

manual, invert plate and blot

hard on clean paper towels to

remove residual bubbles.

6. Detection

Add 100 µL Biotinylated Anti-

GLP-2 Antibody. Incubate 1-2h

at RT.

This antibody completes the

"sandwich." It usually binds a

different epitope (e.g., C-

terminus) than the capture

antibody.
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7. Wash II Wash 5 times.

Thorough washing is critical

here to remove unbound

biotinylated antibodies.

8. Conjugate
Add 100 µL Streptavidin-HRP.

Incubate 30 min at RT (Dark).

Streptavidin binds biotin with

extremely high affinity (

M), amplifying the signal.

9. Substrate
Add 100 µL TMB Substrate.

Incubate 15-30 min in Dark.

TMB is light-sensitive. Watch

for the standard curve to turn

blue. Do not over-incubate, or

the high standards will saturate

(OD > 3.0).

10. Stop
Add 100 µL Stop Solution

(Sulfuric Acid).

The color changes from blue to

yellow. Read immediately.

11. Read
Measure OD at 450 nm (with

630 nm correction).

630 nm correction subtracts

optical imperfections in the

plastic plate.

Part 4: Data Analysis & Troubleshooting
Curve Fitting
Use a 4-Parameter Logistic (4-PL) curve fit. Linear regression is insufficient for the sigmoidal

nature of ELISA binding.

Troubleshooting Matrix
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Problem Possible Cause Solution

High Background Insufficient washing

Increase wash cycles to 5-7

times. Add Tween-20 (0.05%)

to wash buffer.

Low Signal Sample degradation

Check Pre-Analytical: Was

DPP-IV inhibitor added? Was

blood centrifuged at 4°C?

"Hook Effect" Concentration too high

Rare for endogenous GLP-2,

but in PK studies, high levels

can saturate capture

antibodies. Dilute sample.

High CV% Pipetting error

Use reverse pipetting. Ensure

plate shaker speed is

consistent (approx 500 rpm).

Part 5: Experimental Workflow Visualization
Figure 2: Optimized GLP-2 ELISA Workflow
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Caption: Step-by-step workflow emphasizing the critical pre-analytical inhibition phase.
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[https://www.benchchem.com/product/b612670#glp-2-enzyme-linked-immunosorbent-assay-
elisa-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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